Cas no 1804827-58-4 (5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1804827-58-4
• MF: C₆H₄F₃N₃O₆S
• MW: 303.17267036438
• CID: 4829771
• Update Time: 2025-05-26

5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C6H4F3N3O6S/c7-6(8,9)18-3-1-2(13)5(19(10,16)17)11-4(3)12(14)15/h1,13H,(H2,10,16,17)
• InChI Key： PUYAPRZRKRIDON-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C([N+](=O)[O-])N=1)OC(F)(F)F)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 443
• XLogP3: 1.3
• Topological Polar Surface Area: 157

Additional information on 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide

5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide: A Comprehensive Overview

5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1804827-58-4) is a highly specialized organic compound with a complex structure that combines multiple functional groups, each contributing to its unique chemical properties. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials. The molecule consists of a pyridine ring, which serves as the central framework, with substituents including a hydroxyl group (-OH), a nitro group (-NO₂), a trifluoromethoxy group (-OCF₃), and a sulfonamide group (-SO₂NH₂). These functional groups not only enhance the compound's reactivity but also provide opportunities for further chemical modifications, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide in the development of novel therapeutic agents. The hydroxyl and nitro groups are known to play critical roles in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the trifluoromethoxy group introduces electronic effects that can influence the compound's stability and bioavailability. The sulfonamide group, on the other hand, is often associated with improved solubility and reduced toxicity, making it an attractive feature for drug design.

The synthesis of 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound. Recent advancements in catalytic methods and green chemistry have further optimized these processes, reducing environmental impact while maintaining product quality.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. For instance, 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide has been used as a precursor for developing inhibitors targeting key enzymes involved in diseases such as cancer and neurodegenerative disorders. Its ability to form stable complexes with biological targets makes it an invaluable tool in drug discovery programs.

Moreover, the unique electronic properties of 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide have led to its exploration in materials science applications. The compound has been investigated for its potential use in organic electronics, where its ability to undergo redox reactions could contribute to the development of advanced electronic devices. Researchers have also explored its role in catalysis, where it has shown promise as a ligand or catalyst in various organic transformations.

In terms of biological activity, 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide has demonstrated selective inhibition against specific protein kinases, which are often overexpressed in cancer cells. This selectivity suggests that the compound could serve as a lead molecule for developing targeted therapies with reduced side effects. Preclinical studies have further revealed that the compound exhibits favorable pharmacokinetic profiles, making it a strong candidate for further development into clinical trials.

The trifluoromethoxy group present in 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide contributes significantly to its chemical stability and resistance to metabolic degradation. This property is particularly advantageous in drug design, where compounds with long half-lives are often preferred due to their reduced dosing frequency. Additionally, the sulfonamide group enhances water solubility, which is crucial for ensuring effective delivery of the compound to target sites within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide with various biological targets at an atomic level. These computational models have provided valuable insights into the molecular interactions that govern the compound's bioactivity, paving the way for rational drug design strategies.

In conclusion, 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1804827